LTbetaR-IN-1

Specification

• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• IUPAC Name: (2R)-N-(1H-benzimidazol-2-yl)-2-(3-oxo-1H-isoindol-2-yl)propanamide
• Standard InChI: InChI=1S/C18H16N4O2/c1-11(22-10-12-6-2-3-7-13(12)17(22)24)16(23)21-18-19-14-8-4-5-9-15(14)20-18/h2-9,11H,10H2,1H3,(H2,19,20,21,23)/t11-/m1/s1
• Standard InChI Key: PWSSISUOJZBZFT-LLVKDONJSA-N
• Isomeric SMILES: C[C@H](C(=O)NC1=NC2=CC=CC=C2N1)N3CC4=CC=CC=C4C3=O
• SMILES: CC(C(=O)NC1=NC2=CC=CC=C2N1)N3CC4=CC=CC=C4C3=O
• Canonical SMILES: CC(C(=O)NC1=NC2=CC=CC=C2N1)N3CC4=CC=CC=C4C3=O

Introduction

Mechanism of Action: Targeting LTβR Signaling

LTbetaR-IN-1 exerts its inhibitory effects by selectively blocking the lymphotoxin beta receptor, a member of the tumor necrosis factor receptor superfamily (TNFRSF). LTβR activation typically triggers two distinct NF-κB pathways:

• Canonical Pathway: Mediates proinflammatory responses via RelA/p50 dimers.

• Non-Canonical Pathway: Regulates lymphoid organogenesis and B-cell survival through RelB/p52 complexes.

LTbetaR-IN-1 specifically inhibits the non-canonical pathway by preventing the proteasomal processing of p100 to p52, thereby halting p52 nuclear translocation. This selectivity is evidenced by its inability to affect p65 (RelA) translocation in TNF-α-stimulated cells. At a concentration of 10 μM, the compound reduces p52 nuclear levels by >80% in cells treated with TNFSF12A (TWEAK) or anti-LTβR antibodies, with minimal off-target effects on related TNF receptors.

Preclinical Research Findings

Hematopoietic Stem Cell Regulation

LTβR signaling maintains quiescence in hematopoietic stem cells (HSCs) by promoting symmetric self-renewal divisions and reducing oxidative stress. Ltbr$^{-/-}$ HSCs exhibit enhanced short-term reconstitution capacity but fail in serial transplantation due to exhaustion. LTbetaR-IN-1’s ability to modulate this pathway could inform therapies for leukemia, where leukemia stem cells (LSCs) exploit similar self-renewal mechanisms.

NF-κB Pathway Modulation

In silico analyses of LTβR-deficient HSCs identified dysregulation of Wnt, Notch, and oxidative stress response pathways, all of which intersect with NF-κB. LTbetaR-IN-1’s suppression of p52 nuclear translocation may disrupt these networks, offering a strategy to target NF-κB-driven malignancies.

Pharmacological Profile and Availability

LTbetaR-IN-1 is commercially available through chemical suppliers such as TargetMol, with pricing structured as follows:

Pack Size	Price (USD)	Availability
1 mg	30	In Stock
5 mg	73	In Stock
10 mg	118	In Stock
25 mg	235	In Stock

The compound is supplied as a lyophilized powder, soluble in dimethyl sulfoxide (DMSO) at concentrations up to 10 mM. Stability studies indicate a shelf life of ≥2 years when stored at -20°C in airtight containers.